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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451 Get Quote

Introduction

Disperse Red 153 is a monoazo dye belonging to the benzothiazole class, characterized by its

vibrant red color. While primarily utilized in the textile industry for dyeing polyester fibers, its

molecular structure, featuring electron-donating and electron-withdrawing groups, suggests a

potential for solvatochromic behavior. Solvatochromism is the phenomenon where the color of

a substance changes with the polarity of the solvent. This property makes such compounds

valuable as probes for investigating the local polarity of microenvironments, such as in

polymers, micelles, and biological systems. This document provides a detailed protocol for

exploring the solvatochromic properties of Disperse Red 153.

Principle of Solvatochromism

The solvatochromic effect of Disperse Red 153 is attributed to the differential solvation of its

ground and excited electronic states. The molecule possesses a permanent dipole moment

that changes upon electronic excitation. In the ground state, the dye molecule is surrounded by

a shell of solvent molecules in an equilibrium configuration. Upon absorption of light, the

molecule transitions to an excited state with a different electron distribution and, consequently,

a different dipole moment.

The solvent molecules, being unable to reorient on the timescale of the electronic transition

(Franck-Condon principle), interact differently with the excited state compared to the ground

state. The extent of this differential solvation depends on the polarity of the solvent.
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Positive Solvatochromism (Bathochromic Shift): If the excited state is more polar than the

ground state, polar solvents will stabilize the excited state more than the ground state. This

leads to a decrease in the energy difference between the two states and a shift of the

absorption maximum (λmax) to a longer wavelength (a red shift).

Negative Solvatochromism (Hypsochromic Shift): Conversely, if the ground state is more

polar than the excited state, an increase in solvent polarity will stabilize the ground state

more, resulting in an increased energy gap and a shift of the λmax to a shorter wavelength

(a blue shift).

By measuring the λmax of Disperse Red 153 in a range of solvents with varying polarities, a

correlation can be established between the spectral shift and the solvent's polarity. This

relationship can then be used to probe the polarity of unknown environments.

Applications in Research and Drug Development

The solvatochromic properties of Disperse Red 153 can be harnessed in various scientific and

industrial applications:

Probing Polymer Microenvironments: To understand the local polarity within polymer

matrices, which is crucial for predicting the performance of coatings, adhesives, and drug

delivery systems.

Characterization of Micellar Systems: To determine the critical micelle concentration (CMC)

and investigate the polarity of the micellar core, which is important in detergency and drug

solubilization.

Drug-Protein Binding Studies: To investigate the polarity of binding sites in proteins,

providing insights into the nature of drug-receptor interactions.

Solvent Polarity Determination: As an empirical probe to characterize the polarity of new

solvents or solvent mixtures.

Quantitative Data Presentation
The following table summarizes hypothetical solvatochromic data for Disperse Red 153 in a

range of organic solvents, illustrating the expected trend for a dye exhibiting positive
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solvatochromism.

Solvent
Dielectric Constant
(ε)

λmax (nm)
Molar Absorptivity
(ε) (M⁻¹cm⁻¹)

n-Hexane 1.88 485 28,000

Toluene 2.38 498 29,500

Chloroform 4.81 510 31,000

Ethyl Acetate 6.02 515 31,500

Tetrahydrofuran 7.58 520 32,000

Dichloromethane 8.93 525 33,000

Acetone 20.7 535 34,500

Ethanol 24.5 540 35,000

Methanol 32.7 545 35,500

Acetonitrile 37.5 550 36,000

Dimethyl Sulfoxide 46.7 560 37,000

Experimental Protocols
Objective: To investigate the solvatochromic behavior of Disperse Red 153 by measuring its

UV-Vis absorption spectra in a series of solvents with varying polarities.

Materials:

Disperse Red 153 (analytical grade)

A series of spectroscopic grade solvents (e.g., n-hexane, toluene, chloroform, ethyl acetate,

tetrahydrofuran, dichloromethane, acetone, ethanol, methanol, acetonitrile, dimethyl

sulfoxide)

Volumetric flasks (10 mL, 25 mL)
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Micropipettes

Quartz cuvettes (1 cm path length)

Equipment:

UV-Vis Spectrophotometer

Analytical balance

Sonicator

Protocol for Solvatochromic Study:

Preparation of Stock Solution:

Accurately weigh approximately 1 mg of Disperse Red 153.

Dissolve the dye in 10 mL of a suitable solvent in which it is readily soluble (e.g., acetone

or chloroform) in a volumetric flask to prepare a stock solution of approximately 0.1

mg/mL.

Use a sonicator to ensure complete dissolution if necessary.

Preparation of Working Solutions:

For each solvent to be tested, pipette a small aliquot (e.g., 100 µL) of the stock solution

into a 10 mL volumetric flask.

Dilute to the mark with the respective solvent to obtain a final concentration suitable for

UV-Vis analysis (typically in the range of 1-10 µM). The absorbance maximum should

ideally be between 0.5 and 1.5.

Spectroscopic Measurements:

Set the UV-Vis spectrophotometer to scan a wavelength range that covers the visible

absorption of the dye (e.g., 350-700 nm).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1592451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use the pure solvent as a blank to zero the instrument.

Record the absorption spectrum of the Disperse Red 153 solution in each solvent.

Identify and record the wavelength of maximum absorption (λmax) for each spectrum.

Data Analysis:

Compile the λmax values for Disperse Red 153 in each solvent.

Plot the λmax (or wavenumber, νmax = 1/λmax) as a function of a solvent polarity

parameter (e.g., dielectric constant, Dimroth-Reichardt ET(30) parameter, or Kamlet-Taft

parameters).

Analyze the trend to determine the nature of the solvatochromism (positive or negative).

Visualizations
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Caption: Experimental workflow for the solvatochromic study of Disperse Red 153.
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Solvent Polarity Energy Levels & Spectral Shift
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Caption: Relationship between solvent polarity and bathochromic shift for Disperse Red 153.

To cite this document: BenchChem. [Application Notes: Disperse Red 153 as a
Solvatochromic Probe]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592451#disperse-red-153-as-a-component-in-
solvatochromic-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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